Cas no 2110192-99-7 (5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid)
2110192-99-7 structure
Product Name:5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
CAS No:2110192-99-7
MF:C6H6F2N2O3
MW:192.120248317719
CID:6095233
PubChem ID:165485288
Update Time:2024-01-10
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
- EN300-1120323
- 2110192-99-7
-
- Inchi: 1S/C6H6F2N2O3/c1-2-6(7,8)5-9-3(4(11)12)10-13-5/h2H2,1H3,(H,11,12)
- InChI Key: HCPSIBATMZEERE-UHFFFAOYSA-N
- SMILES: FC(C1=NC(C(=O)O)=NO1)(CC)F
Computed Properties
- Exact Mass: 192.03464838g/mol
- Monoisotopic Mass: 192.03464838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 76.2Ų
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120323-0.05g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1120323-0.1g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1120323-0.25g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1120323-0.5g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1120323-1.0g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 1g |
$1500.0 | 2023-06-09 | ||
| Enamine | EN300-1120323-2.5g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1120323-5.0g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 5g |
$4349.0 | 2023-06-09 | ||
| Enamine | EN300-1120323-10.0g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 10g |
$6450.0 | 2023-06-09 | ||
| Enamine | EN300-1120323-1g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1120323-5g |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid |
2110192-99-7 | 95% | 5g |
$3065.0 | 2023-10-27 |
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
2110192-99-7 (5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk